Cas no 86-16-8 (4-(2,5-Diethoxy-4-nitrophenyl)morpholine)

4-(2,5-Diethoxy-4-nitrophenyl)morpholine structure

86-16-8 structure

Product Name:4-(2,5-Diethoxy-4-nitrophenyl)morpholine

CAS No:86-16-8

MF:C₁₄H₂₀N₂O₅

MW:296.319004058838

CID:34367

PubChem ID:66571

Update Time:2024-10-26

4-(2,5-Diethoxy-4-nitrophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

- 4-(2,5-Diethoxy-4-nitrophenyl)morpholine
- 2,5-diethoxy-4-morpholin-4-yl-1-nitrobenzene
- Morpholine,4-(2,5-diethoxy-4-nitrophenyl)
- 86-16-8
- UNII-94M9VL2Q1H
- SCHEMBL6916262
- Oprea1_752599
- DTXCID8024737
- Q27271696
- DivK1c_001355
- NCGC00256047-01
- 94M9VL2Q1H
- CCG-233149
- Maybridge1_002603
- W-111739
- CAS-86-16-8
- AKOS015890018
- HMS548O07
- DTXSID0044737
- CDS1_000315
- 4-(2,5-Diethoxy-4-nitrophenyl)morpholine, purum, >=99.0% (GC)
- 4-(2,5-diethoxy-4-nitrophenyl)morpholin
- EINECS 201-653-6
- KNHGNICBXADRMC-UHFFFAOYSA-N
- FT-0619187
- InChI=1/C14H20N2O5/c1-3-20-13-10-12(16(17)18)14(21-4-2)9-11(13)15-5-7-19-8-6-15/h9-10H,3-8H2,1-2H
- CHEMBL3185665
- Tox21_301452
- 4-(2,5-Diethoxy-4-nitrophenyl)morpholine, 99%
- Morpholine, 4-(2,5-diethoxy-4-nitrophenyl)-
- 4-(2,5-Diethoxy-4-nitrophenyl)morpholine (ACI)
- NS00039114
- DB-056914
- MDL： MFCD00023311
- Inchi： 1S/C14H20N2O5/c1-3-20-13-10-12(16(17)18)14(21-4-2)9-11(13)15-5-7-19-8-6-15/h9-10H,3-8H2,1-2H3
- InChI Key： KNHGNICBXADRMC-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(OCC)=CC(N2CCOCC2)=C(OCC)C=1)=O

Computed Properties

Exact Mass: 296.13700
Monoisotopic Mass: 296.137
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 6
Complexity: 330
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.2
Topological Polar Surface Area: 76.8A^2

Experimental Properties

Color/Form: White crystals. Spicy smell
Density: 1.206
Melting Point: 139-141 ºC
Boiling Point: 475.6°C at 760 mmHg
Flash Point: 241.4°C
Refractive Index: 1.541
PSA: 76.75000
LogP: 2.81700
Solubility: Soluble in organic solvents, insoluble in water

4-(2,5-Diethoxy-4-nitrophenyl)morpholine Security Information

WGK Germany：3
Hazard Category Code： R36/37/38
Safety Instruction： S26-S36-S37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38

4-(2,5-Diethoxy-4-nitrophenyl)morpholine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM163842-25g	4-(2,5-DIETHOXY-4-NITROPHENYL)MORPHOLINE	86-16-8	95%	25g	$53	2023-01-09
Chemenu	CM163842-100g	4-(2,5-DIETHOXY-4-NITROPHENYL)MORPHOLINE	86-16-8	95%	100g	$141	2023-01-09
Chemenu	CM163842-500g	4-(2,5-DIETHOXY-4-NITROPHENYL)MORPHOLINE	86-16-8	95%	500g	$451	2023-01-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1045040-10g	4-(2,5-Diethoxy-4-nitrophenyl)morpholine	86-16-8	97%	10g	￥258.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1045040-25g	4-(2,5-Diethoxy-4-nitrophenyl)morpholine	86-16-8	97%	25g	￥447.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1045040-100g	4-(2,5-Diethoxy-4-nitrophenyl)morpholine	86-16-8	97%	100g	￥1190.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1045040-500g	4-(2,5-Diethoxy-4-nitrophenyl)morpholine	86-16-8	97%	500g	￥3810.00	2024-07-28

4-(2,5-Diethoxy-4-nitrophenyl)morpholine Production Method

Production Method 1

122-95-2

86-16-8

Reaction Conditions

1.1 Reagents: Sulfuryl chloride , Sulfur monochloride Solvents: Benzene ; 28 °C; 2.5 - 3 h, 30 - 35 °C
2.1 Reagents: Acetic acid , Nitric acid Solvents: Water ; 30 - 35 °C
2.2 Solvents: Water ; 1 h
3.1 Reagents: Potassium hydroxide ; 5 h, 140 °C
3.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Research on the synthesis of 2,5-diethoxy-4-morpholinobenzenediazonium sulfate

Jiang, Zhong-liang; et al, Huaxue Shiji, 2007, 29(6), 379-380

Production Method 2

119-23-3

86-16-8

Reaction Conditions

Reference

The syntheses of 2-nitro-3,6-diethoxybromobenzene and 2-nitro-3,6-diethoxymorpholinobenzene

Mustroph, H.; et al, Journal fuer Praktische Chemie (Leipzig), 1988, 330(4), 661-4

Production Method 3

91-43-0

86-16-8

Reaction Conditions

1.1 Reagents: Potassium hydroxide ; 5 h, 140 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Research on the synthesis of 2,5-diethoxy-4-morpholinobenzenediazonium sulfate

Jiang, Zhong-liang; et al, Huaxue Shiji, 2007, 29(6), 379-380

Production Method 4

74127-06-3

86-16-8

Reaction Conditions

Reference

The syntheses of 2-nitro-3,6-diethoxybromobenzene and 2-nitro-3,6-diethoxymorpholinobenzene

Mustroph, H.; et al, Journal fuer Praktische Chemie (Leipzig), 1988, 330(4), 661-4

Production Method 5

52196-74-4

86-16-8

Reaction Conditions

1.1 Reagents: Acetic acid , Nitric acid Solvents: Water ; 30 - 35 °C
1.2 Solvents: Water ; 1 h
2.1 Reagents: Potassium hydroxide ; 5 h, 140 °C
2.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Research on the synthesis of 2,5-diethoxy-4-morpholinobenzenediazonium sulfate

Jiang, Zhong-liang; et al, Huaxue Shiji, 2007, 29(6), 379-380

Production Method 6

56185-25-2

86-16-8

Reaction Conditions

Reference

The syntheses of 2-nitro-3,6-diethoxybromobenzene and 2-nitro-3,6-diethoxymorpholinobenzene

Mustroph, H.; et al, Journal fuer Praktische Chemie (Leipzig), 1988, 330(4), 661-4

Production Method 7

86-16-8

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Ethanol , Water ; rt; 2 h, 78 °C
1.2 Reagents: Sodium iodide ; 40 °C; 4 - 5 h, 33 - 40 °C
2.1 Reagents: Sulfuryl chloride , Sulfur monochloride Solvents: Benzene ; 28 °C; 2.5 - 3 h, 30 - 35 °C
3.1 Reagents: Acetic acid , Nitric acid Solvents: Water ; 30 - 35 °C
3.2 Solvents: Water ; 1 h
4.1 Reagents: Potassium hydroxide ; 5 h, 140 °C
4.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Research on the synthesis of 2,5-diethoxy-4-morpholinobenzenediazonium sulfate

Jiang, Zhong-liang; et al, Huaxue Shiji, 2007, 29(6), 379-380